molecular formula C17H14ClN3O3 B1647404 6-Acetoxy-4-(4-chloro-phenylamino)-7-methoxy-quinazoline

6-Acetoxy-4-(4-chloro-phenylamino)-7-methoxy-quinazoline

Cat. No.: B1647404
M. Wt: 343.8 g/mol
InChI Key: LDAXXFWTVYOZMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Acetoxy-4-(4-chloro-phenylamino)-7-methoxy-quinazoline is a useful research compound. Its molecular formula is C17H14ClN3O3 and its molecular weight is 343.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H14ClN3O3

Molecular Weight

343.8 g/mol

IUPAC Name

[4-(4-chloroanilino)-7-methoxyquinazolin-6-yl] acetate

InChI

InChI=1S/C17H14ClN3O3/c1-10(22)24-16-7-13-14(8-15(16)23-2)19-9-20-17(13)21-12-5-3-11(18)4-6-12/h3-9H,1-2H3,(H,19,20,21)

InChI Key

LDAXXFWTVYOZMH-UHFFFAOYSA-N

SMILES

CC(=O)OC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC=C(C=C3)Cl)OC

Canonical SMILES

CC(=O)OC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC=C(C=C3)Cl)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6-acetoxy-7-methoxy-quinazolin-4-one (RO0505111-000) (1.0 g, 4.26 mmol) (from Example 15, Step A, supra) in SOCl2 (12.5 mL) (Aldrich) was added a few drops of DMF (0.1 mL). The reaction mixture was then heated with stirring at 100° C. for 3 hours. The solvents were evaporated and the residue was dried in vacuo. The residue was dissolved in 2-propanol (20 mL), then 4-chloroaniline (0.6 g, 4.69 mmol) (Fluka) was added. The reaction mixture was heated at 110° C. for 3 hours. The reaction mixture was cooled to room temperature and filtered. The precipitate was collected and dried in vacuo to give 6-acetoxy-4-(4-chloro-phenylamino)-7-methoxy-quinazoline as a gray solid. (Yield 1.45 g, 99%).
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
12.5 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Quantity
0.6 g
Type
reactant
Reaction Step Two

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